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Compound of Interest

Compound Name: 2,4-Dimethyldecane

Cat. No.: B1670048

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,4-Dimethyldecane is a branched-chain alkane, a class of organic compounds that are
foundational in various scientific and industrial applications.[1] As a colorless liquid at room
temperature, it is characterized by its nonpolar nature, rendering it insoluble in water but
soluble in organic solvents.[1] Its branched structure, featuring two methyl groups on a decane
backbone, imparts specific physical properties, such as a relatively high boiling point compared
to its straight-chain counterparts.[1] This document provides a comprehensive overview of the
key physicochemical properties of 2,4-Dimethyldecane, with a detailed focus on its density
and the experimental protocol for its determination.

Physicochemical Data of 2,4-Dimethyldecane

The following table summarizes the key quantitative data for 2,4-Dimethyldecane, providing a
ready reference for researchers.
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Property Value Unit Source
Density 0.749 g/cm3 [2]
Molecular Formula Ci2Hz2s [1103114]
Molecular Weight 170.33 g/mol [31141[5]
Boiling Point 200.4 °C at 760 mmHg [2]
Melting Point -50.8 (estimate) °C [2]
Flash Point 130.2 °C [2]
Vapor Pressure 0.461 mmHg at 25°C [2]
Refractive Index 1.42 [2]

CAS Registry Number  2801-84-5 [31[5]

Experimental Protocol: Determination of Density

The density of 2,4-Dimethyldecane is accurately determined using a standard test method

outlined for liquid hydrocarbons. The following protocol is based on the principles of ASTM

D4052, which employs a digital density meter with an oscillating U-tube.

Principle

A small volume of the liquid sample is introduced into a U-shaped tube that is electronically

excited to oscillate at its natural frequency. The frequency of oscillation is influenced by the

mass of the sample within the tube. By calibrating the instrument with fluids of known density,

the density of the unknown sample can be precisely determined from the measured oscillation

frequency.

Apparatus

 Digital Density Meter: Equipped with an oscillating U-tube and a temperature-controlled cell.

o Syringe or Autosampler: For sample injection.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://wap.guidechem.com/dictionary/en/2801-84-5.html
https://cymitquimica.com/cas/2801-84-5/
https://webbook.nist.gov/cgi/inchi?ID=C2801845&Mask=2000
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethyldecane
https://webbook.nist.gov/cgi/inchi?ID=C2801845&Mask=2000
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethyldecane
https://www.chemeo.com/cid/55-326-9/Decane-2-4-dimethyl.pdf
https://wap.guidechem.com/dictionary/en/2801-84-5.html
https://wap.guidechem.com/dictionary/en/2801-84-5.html
https://wap.guidechem.com/dictionary/en/2801-84-5.html
https://wap.guidechem.com/dictionary/en/2801-84-5.html
https://wap.guidechem.com/dictionary/en/2801-84-5.html
https://webbook.nist.gov/cgi/inchi?ID=C2801845&Mask=2000
https://www.chemeo.com/cid/55-326-9/Decane-2-4-dimethyl.pdf
https://www.benchchem.com/product/b1670048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Calibration Standards: High-purity, degassed water and another certified reference standard
with a known density.

o Cleaning Solvents: Acetone or other suitable solvent for cleaning the sample tube.

e Dry Air or Nitrogen Source: For drying the sample tube.

Procedure

e Instrument Preparation:

o Turn on the digital density meter and allow it to stabilize at the desired measurement
temperature (e.g., 20°C or 25°C).

o Ensure the sample tube is clean and dry. If necessary, clean with a suitable solvent and
dry with a stream of dry air or nitrogen.

o Calibration:

o Perform a two-point calibration using high-purity, degassed water and a certified reference
standard.

o Inject the first calibration standard into the U-tube, ensuring no air bubbles are present.
o Allow the temperature to equilibrate and record the oscillation period.

o Clean and dry the U-tube.

o Inject the second calibration standard and repeat the measurement.

The instrument's software will use these values to establish a calibration curve.

[¢]

e Sample Measurement:
o Draw a representative sample of 2,4-Dimethyldecane into a clean, dry syringe.
o Carefully inject the sample into the U-tube, avoiding the introduction of air bubbles.

o Allow the sample to reach thermal equilibrium within the measurement cell.
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o The instrument will automatically measure the oscillation period and calculate the density
based on the established calibration.

o Record the density reading.
e Cleaning:
o After measurement, flush the U-tube with a suitable solvent to remove the sample.

o Dry the tube thoroughly with a stream of dry air or nitrogen to prepare for the next
measurement.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for determining the density of 2,4-
Dimethyldecane.
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Caption: Experimental Workflow for Density Determination.
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Caption: Logical Relationship of Substance, Property, and Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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